N-[4-(6-chloro-4-phenylquinolin-2-yl)phenyl]methanesulfonamide

• IUPAC Name: N-[4-(6-chloro-4-phenylquinolin-2-yl)phenyl]methanesulfonamide
• InChI: InChI=1S/C22H17ClN2O2S/c1-28(26,27)25-18-10-7-16(8-11-18)22-14-19(15-5-3-2-4-6-15)20-13-17(23)9-12-21(20)24-22/h2-14,25H,1H3
• InChI Key: XSVSUCYXHMMJQF-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)Cl)C(=C2)C4=CC=CC=C4
• Molecular Formula: C22H17ClN2O2S
• Molecular Weight: 408.9 g/mol
• CAS No.: 710986-91-7

Description

N-[4-(6-chloro-4-phenylquinolin-2-yl)phenyl]methanesulfonamide is a useful research compound. Its molecular formula is C22H17ClN2O2S and its molecular weight is 408.9. The purity is usually 95%.
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Scientific Research Applications

Metal Mediated Inhibition of Methionine Aminopeptidase

Research has identified quinolinyl sulfonamides as potent inhibitors of methionine aminopeptidase (MetAP), a critical enzyme involved in protein synthesis and regulation. These compounds exhibit differential inhibitory effects on various metal forms of Escherichia coli MetAP, suggesting a potential for the development of novel antibacterial agents. The study emphasizes the role of metal interaction in the mechanism of inhibition, highlighting the complexity of targeting MetAP with non-peptidic inhibitors (Huang et al., 2006).

Chemical Synthesis and Reactivity

Further research into the chemistry of sulfonamides includes the formation and reaction of N-acyl- and N-methanesulfonyl-quinoline derivatives. These studies provide insights into the synthetic versatility of sulfonamide compounds, showcasing their utility in producing a variety of chemically significant structures and potentially bioactive molecules (Hoshino et al., 2001).

Microwave-assisted Cleavage

Another application is the rapid microwave-assisted cleavage of methyl phenyl ethers using neat methanesulfonic acid, demonstrating an efficient method for the synthesis of desmethyl precursors and the removal of protecting groups. This process is significant for the preparation of pharmaceuticals and in the study of compound structures (Fredriksson & Stone-Elander, 2002).

Structural Studies

Structural studies on nimesulidetriazole derivatives, including compounds related to N-[4-(6-chloro-4-phenylquinolin-2-yl)phenyl]methanesulfonamide, have revealed insights into supramolecular assembly effects due to substitution. These studies contribute to the understanding of how chemical modifications influence molecular interactions and crystal packing, which is crucial for designing materials with specific physical properties (Dey et al., 2015).